Cas no 19091-99-7 (N-Nitrobenzenemethanamine)

• Product Name: N-Nitrobenzenemethanamine
• CAS No: 19091-99-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 3851977
• PubChem ID: 411853
• Update Time: 2025-11-07

N-Nitrobenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-nitro-
• SCHEMBL460010
• N-benzylnitramide
• 19091-99-7
• N-Nitrobenzenemethanamine
• nitrobenzylamine

• Inchi： 1S/C7H8N2O2/c10-9(11)8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key： FJCCWUVWFDOSAU-UHFFFAOYSA-N
• SMILES： C1(CN[N+]([O-])=O)=CC=CC=C1

Computed Properties

• Exact Mass: 152.058577502Da
• Monoisotopic Mass: 152.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.9Ų

Additional information on N-Nitrobenzenemethanamine

Comprehensive Overview of N-Nitrobenzenemethanamine (CAS No. 19091-99-7): Properties, Applications, and Industry Insights

N-Nitrobenzenemethanamine (CAS No. 19091-99-7), also referred to as N-Nitroso-N-phenylmethylamine, is a specialized organic compound with a nitro functional group attached to a benzenemethanamine backbone. This compound has garnered attention in synthetic chemistry due to its unique structural properties and potential applications in research and industrial processes. Its molecular formula, C₇H₈N₂O₂, reflects a balance of aromaticity and reactivity, making it a subject of interest for chemists exploring nitroaromatic compounds and their derivatives.

In recent years, the demand for high-purity N-Nitrobenzenemethanamine has increased, particularly in pharmaceutical intermediates and agrochemical research. Users frequently search for "synthesis of N-Nitrobenzenemethanamine" or "CAS 19091-99-7 suppliers," highlighting its relevance in specialty chemical markets. The compound’s stability under controlled conditions and its role in cross-coupling reactions are often discussed in academic forums, aligning with trends in sustainable chemistry and green synthesis methodologies.

From a technical perspective, N-Nitrobenzenemethanamine exhibits moderate solubility in polar organic solvents, which is critical for its use in laboratory-scale reactions. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, addressing another frequent query: "how to analyze CAS 19091-99-7." Researchers also emphasize its spectroscopic fingerprints (e.g., IR peaks at 1520 cm^-1 for nitro groups) for identification purposes.

The compound’s applications extend to material science, where it serves as a precursor for advanced polymer coatings and photoactive materials. Industry reports suggest growing interest in "N-Nitrobenzenemethanamine derivatives" for UV-stabilizing additives, a niche yet expanding market. Regulatory compliance, such as REACH registration, is another hot topic, with users seeking "CAS 19091-99-7 safety data" to ensure adherence to global chemical standards.

Environmental considerations are increasingly shaping discussions around nitroaromatic compounds. While 19091-99-7 is not classified as hazardous under typical conditions, its biodegradation pathways and ecotoxicological profiles are subjects of ongoing research. This aligns with broader trends in "green chemistry alternatives" and "eco-friendly chemical synthesis," which dominate current scientific discourse.

In summary, N-Nitrobenzenemethanamine (CAS No. 19091-99-7) represents a versatile building block in organic synthesis, with evolving applications across multiple industries. Its combination of structural simplicity and functional versatility ensures continued relevance, particularly as researchers explore novel derivatives and sustainable production methods.